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Compound of Interest

Compound Name:
4-Methylumbelliferyl beta-D-

xylopyranoside

Cat. No.: B1207223 Get Quote

This guide provides critical safety and handling information for researchers, scientists, and drug

development professionals working with 4-Methylumbelliferyl beta-D-xylopyranoside (CAS

No. 6734-33-4). Adherence to these protocols is essential for ensuring laboratory safety and

maintaining the integrity of your experiments.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methylumbelliferyl beta-D-xylopyranoside is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)

Causes skin irritation (Skin corrosion/irritation - Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.
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PPE Category Recommended Equipment Specification Notes

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory. A face shield may

be necessary for splash

hazards.[1]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option. Inspect gloves

prior to use.[1]

Skin and Body Protection Laboratory coat

A standard lab coat should be

worn and kept fastened to

protect from skin contact.

Respiratory Protection
Type N95 (US) or equivalent

respirator

Required when handling the

powder form to avoid

inhalation of dust particles.[1]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. The

recommended storage temperature is -20°C.[1][2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product.

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/sigma/m7008
https://www.sigmaaldrich.com/HK/zh/product/sigma/m7008
https://www.sigmaaldrich.com/HK/zh/product/sigma/m7008
https://www.sigmaaldrich.com/HK/zh/product/sigma/m7008
https://www.goldbio.com/products/4-methylumbelliferyl-beta-d-xylopyranoside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Disposal Plan: Dispose of this chemical and its container in accordance with local, regional,

and national regulations. Waste materials should be handled by a licensed waste disposal

company. Do not allow the product to reach the sewage system.

Experimental Workflow: Handling 4-
Methylumbelliferyl beta-D-xylopyranoside
The following diagram outlines the standard workflow for safely handling 4-Methylumbelliferyl
beta-D-xylopyranoside in a laboratory setting.
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Caption: Workflow for handling 4-Methylumbelliferyl beta-D-xylopyranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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